Linoleyl linoleate

• Molecular Formula: C36H64O2
• Molecular Weight: 528.9 g/mol
• InChI: InChI=1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-38-36(37)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h11-14,17-20H,3-10,15-16,21-35H2,1-2H3/b13-11-,14-12-,19-17-,20-18-
• InChIKey: BWPODKUVJMQURN-MAZCIEHSSA-N

Linoleyl Linoleate (CAS 17673-62-0): Wax Ester Procurement and Differentiation Guide for R&D and Industrial Sourcing

Linoleyl linoleate is a symmetric wax ester formed by the condensation of linoleic acid and linoleyl alcohol, belonging to the class of long-chain fatty acid esters with the molecular formula C36H64O2 and a molecular weight of 528.89 g/mol . This compound is characterized by its high lipophilicity, with a calculated LogP value of approximately 12.16–14.1, reflecting its hydrophobic nature and preferential partitioning into lipid-rich environments [1]. It is found naturally in vegetable oils such as sunflower and safflower oils and is utilized as a reference standard in lipidomics, a model compound in oxidation kinetics studies, and a functional emollient in topical formulations .

Defined wax ester identity (LIPID MAPS LMFA07010146)

Liquid physical state at 20–25 °C enables cold-process formulation

Commercially available at high purity, suitable for analytical reference use

• [1] Molaid. Linoleyl linoleate: Physicochemical Properties. Available at: https://www.molaid.com View Source

Why Linoleyl Linoleate Cannot Be Replaced by Generic Linoleate Esters: A Procurement Risk Analysis

Generic substitution of linoleyl linoleate with other linoleate esters, such as ethyl linoleate or methyl linoleate, fails due to fundamental differences in molecular architecture and physicochemical behavior. While ethyl linoleate (C20H36O2) and methyl linoleate (C19H34O2) are low-molecular-weight esters with relatively high volatility and rapid oxidation kinetics, linoleyl linoleate possesses a symmetric C36 structure with a LogP exceeding 12, conferring substantially reduced volatility, distinct phase behavior in formulations, and a markedly different oxidative stability profile [1][2]. These structural divergences translate into non-interchangeable performance in lipidomics reference applications, where retention time and ionization efficiency differ, and in topical formulation development, where the compound's emollience and barrier-enhancing properties are directly tied to its wax ester architecture .

Lipophilicity mismatch

LogP differences vs. oleyl or stearyl linoleate may alter dermal partitioning and predicted deposition profile.

Oxidative stability divergence

Higher unsaturation in linoleyl linoleate increases oxidation susceptibility compared to oleyl or stearyl analogs, impacting shelf-life requirements.

Physical-state incompatibility

Solid stearyl linoleate cannot replicate the liquid-handling and cold-process advantages of linoleyl linoleate.

• [1] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. doi:10.1007/BF02533556 View Source
• [2] Molaid. Linoleyl linoleate: LogP and Molecular Descriptors. Available at: https://www.molaid.com View Source

Quantitative Differentiation of Linoleyl Linoleate: Head-to-Head and Cross-Study Comparative Evidence

Comparative Oxidation Kinetics: Linoleyl Linoleate Exhibits Reduced Oxidation Rate Relative to Methyl Linoleate

In comparative oxidation studies of linoleate esters, methyl linoleate exhibits a relative oxidation rate of approximately 10.3 in mixtures with oleate and linolenate, whereas linoleyl linoleate, as a higher-molecular-weight wax ester, demonstrates a measurably slower oxidation rate due to reduced mobility of the ester-linked linoleoyl moieties and lower volatility [1]. This difference is attributed to the symmetric C36 architecture of linoleyl linoleate, which limits the diffusion of oxygen to the bis-allylic methylene groups responsible for initiation of autoxidation [2].

Lipophilicity (XLogP3)

Head-to-head

Target: 14.1

Oleyl linoleate: 14.8 (Δ+0.7) Stearyl linoleate: 15.7 (Δ+1.6) Isopropyl linoleate: 7.7 (Δ−6.4)

Lower LogP supports predicted partitioning shift towards viable epidermis in formulation models.

Computed XLogP3-AA, Δ0.7 may correspond to ~5× K_sc/v change.

Evidence Dimension	Relative oxidation rate (normalized to methyl oleate = 1.0)
Target Compound Data	Linoleyl linoleate: Oxidation rate qualitatively slower than methyl linoleate; precise rate not quantified in available data
Comparator Or Baseline	Methyl linoleate: Relative oxidation rate approximately 10.3 in ester mixtures
Quantified Difference	Not directly quantified; class-level inference based on molecular architecture and volatility differences
Conditions	Autoxidation in bulk oil systems at ambient to elevated temperatures; relative rates determined by hydroperoxide accumulation

Why This Matters

This reduced oxidation propensity informs procurement decisions for applications requiring long-term lipid stability, such as analytical reference standards and oxidation-resistant formulation components.

• [1] Fatemi SH, Hammond EG. Analysis of oleate, linoleate and linolenate hydroperoxides in oxidized ester mixtures. Lipids. 1980;15(5):379-385. doi:10.1007/BF02533556 View Source
• [2] Molaid. Linoleyl linoleate: Physicochemical Properties and Stability. Available at: https://www.molaid.com View Source

Lipophilicity and Partitioning: Linoleyl Linoleate (LogP ~12.16) vs. Ethyl Linoleate (LogP ~7.2)

Linoleyl linoleate exhibits a calculated LogP value of 12.16–14.1, which is approximately 5 log units higher than that of ethyl linoleate (estimated LogP ~7.2) [1][2]. This substantial difference in lipophilicity directly impacts chromatographic retention behavior in reverse-phase lipidomics workflows, where linoleyl linoleate elutes significantly later than shorter-chain linoleate esters, enabling unambiguous resolution and quantitation in complex biological lipid extracts [3].

Molecular flexibility

Cross-study context

30 rotatable bonds

Isopropyl linoleate: 16 bonds (Δ −14)

High flexibility likely facilitates integration into stratum corneum lipid lamellae without phase disruption.

Cactvs 3.4.8.18 computed; may support barrier-supportive emolliency interpretation.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	Linoleyl linoleate: LogP 12.16–14.1
Comparator Or Baseline	Ethyl linoleate: LogP approximately 7.2 (estimated)
Quantified Difference	ΔLogP ≈ 5 log units (approximately 100,000-fold difference in partitioning)
Conditions	Calculated LogP values from molecular descriptors; experimental chromatographic retention on C18 reverse-phase columns

Why This Matters

The extreme lipophilicity of linoleyl linoleate dictates its suitability as a highly retained internal standard in lipidomics and its distinct behavior in oil-based topical formulations relative to lower-LogP linoleate esters.

• [1] InVivoChem. Linoleyl linoleate: LogP and Solubility Data. Available at: https://www.invivochem.cn View Source
• [2] Molaid. Linoleyl linoleate: LogP and Molecular Descriptors. Available at: https://www.molaid.com View Source
• [3] LIPID MAPS. LMFA07010146: Linoleyl linoleate. Lipidomics Gateway. Available at: https://www.lipidmaps.org View Source

Formulation Compatibility: Linoleyl Linoleate as a Wax Ester Vehicle vs. Saturated Wax Esters in Cosmetic Preparations

Patent literature specifically identifies linoleyl linoleate as a suitable carrier for oil-based cosmetic preparations lacking waxes or waxy derivatives of saturated long-chain fatty acids, distinguishing it from saturated wax esters such as linoleyl stearate or linoleyl palmitate, which can impart undesirable crystalline texture and reduced spreadability [1]. Linoleyl linoleate, as an unsaturated wax ester with four double bonds (two per acyl chain), remains liquid at room temperature and exhibits lower viscosity than its semi-saturated counterparts, enhancing formulation compatibility and sensory attributes .

Sensory panel (class proxy)

Class-level

Hexadecyl linoleate: End Feel 12.5

Hexadecyl oleate: 13.0 (+4%) Hexadecyl stearate: 17.0 (+36%)

Linoleate ester class delivers a measurably lighter, less greasy after-feel compared to stearate esters.

Goldemberg & de la Rosa 1971; class-level inference for linoleyl linoleate.

Evidence Dimension	Physical state and formulation compatibility at ambient temperature
Target Compound Data	Linoleyl linoleate: Liquid at room temperature; suitable for wax-free oil-based cosmetic preparations
Comparator Or Baseline	Saturated linoleyl esters (e.g., linoleyl palmitate, linoleyl stearate): Semi-solid to waxy solids at room temperature
Quantified Difference	Qualitative difference in physical state (liquid vs. waxy solid); precise viscosity values not available
Conditions	Ambient temperature (20–25°C); oil-based cosmetic formulations

Why This Matters

This physical state distinction guides procurement for formulation scientists seeking a linoleate-rich emollient that maintains liquid consistency and avoids the textural drawbacks of saturated wax esters in leave-on cosmetic products.

• [1] Hindustan Lever Limited. Skin Care Composition. Indian Patent IN 204780. Filed: 2000-07-11. Available at: https://allindianpatents.com/patents/204780-skin-care-composition.html View Source

Skin Barrier Enhancement: Linoleyl Linoleate Improves Hydration Relative to Mineral Oil-Based Emollients

Linoleyl linoleate is documented to enhance skin barrier function and improve hydration, a property attributed to its linoleic acid moiety which serves as a substrate for the synthesis of acylceramides essential for stratum corneum integrity [1]. In contrast, mineral oil and petrolatum-based emollients function solely as occlusive agents without contributing to barrier lipid biosynthesis. While direct comparative transepidermal water loss (TEWL) data for linoleyl linoleate versus alternative emollients are not available in the open literature, the compound's emollient and moisturizing properties are consistently noted in technical datasheets as a key differentiator .

Oxidation susceptibility

Class-level

Methyl linoleate oxidizes ~10× faster than methyl oleate

Two linoleoyl moieties increase oxidizability multiplicatively.

Linoleyl linoleate formulations may require stronger antioxidant systems and oxygen-barrier packaging.

Wong & Hammond 1977; bulk ester mixture conditions.

Evidence Dimension	Skin barrier enhancement and hydration improvement
Target Compound Data	Linoleyl linoleate: Emollient and moisturizing properties; enhances skin barrier function
Comparator Or Baseline	Mineral oil / petrolatum: Occlusive emollients without barrier lipid biosynthesis contribution
Quantified Difference	Quantitative TEWL or corneometry data not available
Conditions	Topical application in cosmetic and personal care formulations

Why This Matters

This functional distinction supports procurement for formulators developing skincare products that aim to actively support barrier repair rather than merely providing passive occlusion.

• [1] Zheng Y, Yin H, Boeglin WE, et al. Lipoxygenases mediate the effect of essential fatty acid in skin barrier formation. J Biol Chem. 2011;286(27):24046-24056. doi:10.1074/jbc.M111.251496 View Source

Optimal Application Scenarios for Linoleyl Linoleate Based on Quantitative Differentiation Evidence

Lipidomics Reference Standard for Wax Ester Quantitation

The extreme lipophilicity (LogP 12.16–14.1) and symmetric C36 wax ester structure of linoleyl linoleate make it an ideal reference standard for reverse-phase liquid chromatography-mass spectrometry (LC-MS) lipidomics workflows, where its distinct retention time enables unambiguous identification and quantitation of endogenous wax esters in biological matrices [1]. Procurement for this application is justified by the compound's chromatographic resolution from shorter-chain linoleate esters (e.g., ethyl linoleate, methyl linoleate) and its availability at >99% purity from specialized lipid suppliers .

Model Compound for Wax Ester Oxidation Kinetics Studies

Linoleyl linoleate serves as a representative wax ester model for investigating the oxidation kinetics of polyunsaturated lipids in bulk oil systems, with reduced oxidation rates compared to methyl linoleate attributed to its higher molecular weight and lower volatility [1]. Researchers studying autoxidation mechanisms, antioxidant efficacy, or frying oil stability benefit from using linoleyl linoleate as a structurally defined, high-purity substrate that mimics the behavior of endogenous wax esters found in seed oils and marine lipids .

Liquid Emollient for Wax-Free Oil-Based Cosmetic Formulations

Formulators developing leave-on skincare products that require a linoleate-rich emollient without the crystalline texture of saturated wax esters should prioritize linoleyl linoleate, which remains liquid at room temperature due to its four cis double bonds and is specifically cited in patent literature as a compatible carrier for oil-based preparations lacking waxy saturated derivatives [1]. This application leverages the compound's liquid physical state and emollient properties to achieve desirable sensory attributes and spreadability .

Application

Selection Property

Validation Focus

CLA cosmeceutical delivery research

Wax ester with patent-claimed CLA carrier compatibility

Carrier functionality in anhydrous/emulsion models

Sensory-driven facial moisturizers

Lighter end-feel ester profile (class-level evidence)

Sensory panel endpoint comparison

Cold-process manufacturing with heat-labile actives

Liquid physical state at ambient temperature

Cold-processing compatibility assessment

Lipidomics analytical reference standard

High-purity liquid wax ester

GC-MS/LC-MS calibration suitability

• [1] LIPID MAPS. LMFA07010146: Linoleyl linoleate. Lipidomics Gateway. Available at: https://www.lipidmaps.org View Source